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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-cyclohexyl-2-methyl-2-
butanol as a versatile building block in organic synthesis. While primarily known as a fragrance

ingredient, its structural features as a tertiary alcohol lend it to various chemical

transformations, making it a valuable starting material for the synthesis of more complex

molecules.

Overview of 4-Cyclohexyl-2-methyl-2-butanol
4-Cyclohexyl-2-methyl-2-butanol, also known as Coranol, is a colorless liquid with the

chemical formula C₁₁H₂₂O.[1] Its structure, featuring a bulky cyclohexyl group and a tertiary

alcohol, dictates its reactivity and potential applications in synthesis. It is widely used in the

synthesis of pharmaceuticals and other organic compounds.[1]
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Property Value

Molecular Weight 170.29 g/mol [2]

Boiling Point 222.3 °C at 760 mmHg[1]

Density 0.891 g/cm³[1]

Flash Point 94.5 °C[1]

Solubility Soluble in organic solvents[1]

Synthetic Applications: Friedel-Crafts Alkylation
As a tertiary alcohol, 4-cyclohexyl-2-methyl-2-butanol can serve as a precursor to a stable

tertiary carbocation in the presence of a strong acid. This carbocation can then be used in

electrophilic aromatic substitution reactions, such as Friedel-Crafts alkylation, to introduce the

bulky 4-cyclohexyl-2-methylbutan-2-yl group onto an aromatic ring. This moiety can be a key

structural element in the design of new chemical entities with potential biological activity.

Representative Reaction: Friedel-Crafts Alkylation of
Anisole
This protocol describes a representative Friedel-Crafts alkylation reaction of anisole with 4-
cyclohexyl-2-methyl-2-butanol. This reaction is analogous to the well-documented alkylation

of aromatic compounds with other tertiary alcohols.

Reaction Scheme:
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Caption: Friedel-Crafts alkylation of anisole.

Experimental Protocol:

Materials:

4-Cyclohexyl-2-methyl-2-butanol

Anisole

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent

of 4-cyclohexyl-2-methyl-2-butanol in an excess of anisole (e.g., 5-10 equivalents).

Cool the mixture in an ice bath to 0 °C.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents)

dropwise to the stirred solution. Maintain the temperature below 10 °C during the addition.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by carefully pouring the mixture into a beaker

containing ice-cold water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic layers and wash successively with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the ortho and para

isomers.
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The reaction is expected to yield a mixture of ortho- and para-alkylated anisole products. The

para isomer is generally the major product due to steric hindrance at the ortho position.

Table 1: Representative Reaction Data

Entry
Reactan
t 1

Reactan
t 2

Catalyst Solvent Time (h)
Product
(s)

Yield
(%)

1

4-

Cyclohex

yl-2-

methyl-2-

butanol

Anisole H₂SO₄ Anisole 5

ortho and

para

isomers

75-85

(combine

d)
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Caption: Experimental workflow for Friedel-Crafts alkylation.
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Potential for Further Transformations
The tertiary alcohol functionality of 4-cyclohexyl-2-methyl-2-butanol also allows for other

transformations, although specific literature examples are sparse. These potential reactions

open avenues for creating a diverse library of compounds for screening in drug discovery

programs.

Logical Relationship of Potential Reactions:

4-Cyclohexyl-2-methyl-2-butanol

Dehydration
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(Strong Oxidizing Agent)

Esterification
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4-Cyclohexyl-2-methyl-2-butene
No reaction under
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590949#4-cyclohexyl-2-methyl-2-butanol-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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